(2R)-Ethyl 5-hydroxytetrahydrofuran-2-carboxylate

• Molecular Formula: C7H12O4
• Molecular Weight: 160.17 g/mol
• IUPAC Name: ethyl (2R)-5-hydroxyoxolane-2-carboxylate
• InChI: InChI=1S/C7H12O4/c1-2-10-7(9)5-3-4-6(8)11-5/h5-6,8H,2-4H2,1H3/t5-,6?/m1/s1
• InChI Key: MTEONBBZTCJWHA-LWOQYNTDSA-N
• Isomeric SMILES: CCOC(=O)[C@H]1CCC(O1)O
• Canonical SMILES: CCOC(=O)C1CCC(O1)O

Description

(2R)-Ethyl 5-hydroxytetrahydrofuran-2-carboxylate is a chemical compound that belongs to the class of tetrahydrofurans Tetrahydrofurans are a group of heterocyclic organic compounds characterized by a five-membered ring containing four carbon atoms and one oxygen atom

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2R)-Ethyl 5-hydroxytetrahydrofuran-2-carboxylate typically involves the cyclization of 2-oxocarboxylic acids with appropriate reagents. One common method is the cyclocondensation of 2-oxocarboxylic acids with 2-aminopropionic acids in an aqueous medium . Another approach involves the reaction between glyoxylic acid monohydrate and aldehydes in the presence of morpholine or piperidine hydrochlorides .

Industrial Production Methods

Industrial production methods for this compound are not extensively documented. the general principles of large-scale organic synthesis, such as optimizing reaction conditions, using cost-effective reagents, and ensuring high yields, would apply. The use of continuous flow reactors and catalytic processes could enhance the efficiency and scalability of the synthesis.

Chemical Reactions Analysis

Types of Reactions

(2R)-Ethyl 5-hydroxytetrahydrofuran-2-carboxylate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into alcohols or other reduced forms.

Substitution: The hydroxyl group can be substituted with other functional groups using appropriate reagents.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and molecular oxygen.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are typically used.

Substitution: Substitution reactions often involve nucleophiles like amines or halides under basic or acidic conditions.

Major Products Formed

The major products formed from these reactions include various substituted tetrahydrofurans, carboxylic acids, and alcohols, depending on the specific reaction conditions and reagents used .

Scientific Research Applications

(2R)-Ethyl 5-hydroxytetrahydrofuran-2-carboxylate has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of complex organic molecules and as a building block for heterocyclic compounds.

Biology: The compound’s derivatives have potential biological activities, including antibacterial and antifungal properties.

Medicine: It is explored for its potential use in drug development, particularly in designing molecules with specific pharmacological activities.

Industry: The compound is used in the production of materials with unique properties, such as polymers and resins.

Mechanism of Action

The mechanism of action of (2R)-Ethyl 5-hydroxytetrahydrofuran-2-carboxylate involves its interaction with specific molecular targets and pathways. The compound can act as a ligand, binding to enzymes or receptors and modulating their activity. This interaction can lead to various biological effects, such as inhibition of enzyme activity or activation of signaling pathways .

Comparison with Similar Compounds

Similar Compounds

5-Hydroxy-2(5H)-furanone: This compound shares a similar furan ring structure and undergoes similar chemical reactions.

2(5H)-Furanone: Another related compound with a furan ring, known for its high reactivity and use in organic synthesis.

Uniqueness

(2R)-Ethyl 5-hydroxytetrahydrofuran-2-carboxylate is unique due to its specific stereochemistry and functional groups, which confer distinct chemical and biological properties.